
Preparation of Cremastranone Stock Solutions
in Dimethyl Sulfoxide (DMSO)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cremastranone

Cat. No.: B1669607 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Cremastranone is a homoisoflavanone with demonstrated antiangiogenic properties, making it

a compound of interest in ophthalmology and oncology research.[1] For in vitro and in vivo

studies, the preparation of accurate and stable stock solutions is a critical first step. Dimethyl

sulfoxide (DMSO) is a common solvent for dissolving hydrophobic compounds like

Cremastranone for biological assays. This document provides a detailed protocol for the

preparation, storage, and handling of Cremastranone stock solutions in DMSO.

Physicochemical Properties of Cremastranone
A summary of the key physicochemical properties of Cremastranone is provided in the table

below. This information is essential for calculating the required amounts for stock solution

preparation.
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Property Value Reference

Molecular Weight 346.34 g/mol [2]

Chemical Formula C₁₈H₁₈O₇ [2]

Appearance Solid powder N/A

Storage of Solid

Dry, dark, and at 0-4°C for

short term (days to weeks) or

-20°C for long term (months to

years).

[2]

Solubility and Stability in DMSO
While specific solubility data for Cremastranone in DMSO is not readily available, data from

structurally similar flavonoids, such as Mosloflavone, suggests a solubility of approximately 10

mg/mL (around 28.8 mM for Cremastranone). Achieving complete dissolution may require

sonication and gentle warming.

Stock solutions of similar flavonoids in DMSO are generally stable when stored correctly. For

instance, Mosloflavone stock solutions in DMSO can be stored at -20°C for up to one month or

at -80°C for up to six months. To ensure the integrity of the Cremastranone stock solution, it is

crucial to use anhydrous DMSO, protect the solution from light, and avoid repeated freeze-thaw

cycles.

Experimental Protocol: Preparation of a 10 mM
Cremastranone Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Cremastranone in

DMSO.

Materials:

Cremastranone powder

Anhydrous, high-purity DMSO
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Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Water bath or heating block

Procedure:

Preparation: Bring the Cremastranone powder and anhydrous DMSO to room temperature

before use. This helps to prevent condensation of moisture, which can affect the stability of

the compound.

Weighing: Accurately weigh out 3.46 mg of Cremastranone powder using a calibrated

analytical balance and transfer it to a sterile, amber microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the Cremastranone
powder.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the tube in an ultrasonic bath for 10-15

minutes.

If complete dissolution is still not achieved, warm the solution in a 60°C water bath for 5-10

minutes, with intermittent vortexing. Visually inspect the solution to ensure no particulates

are present.

Cooling and Storage:

Once the solution is clear, allow it to cool to room temperature.
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Aliquot the stock solution into single-use volumes in sterile, amber cryovials. This

minimizes the number of freeze-thaw cycles and protects the compound from light

degradation.

Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-

term storage (up to six months).

Workflow Diagram
The following diagram illustrates the key steps in the preparation of a Cremastranone stock

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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